Cas no 1154259-94-5 (1-(4-aminopiperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-aminopiperidin-1-yl)prop-2-en-1-one
• CAS No: 1154259-94-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD12137308
• CID: 5186406
• PubChem ID: 43556191
• Update Time: 2026-03-05

1-(4-aminopiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)prop-2-en-1-one

• MDL： MFCD12137308
• Inchi： 1S/C8H14N2O/c1-2-8(11)10-5-3-7(9)4-6-10/h2,7H,1,3-6,9H2
• InChI Key： LVDSNOXLHFQPQC-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(=O)C=C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-aminopiperidin-1-yl)prop-2-en-1-one

Introduction to 1-(4-aminopiperidin-1-yl)prop-2-en-1-one (CAS No. 1154259-94-5) and Its Emerging Applications in Chemical Biology

The compound 1-(4-aminopiperidin-1-yl)prop-2-en-1-one, identified by the CAS number 1154259-94-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features, which include a piperidine ring linked to an α,β-unsaturated carbonyl moiety. Such structural motifs are often associated with biological activity, making this compound a compelling candidate for further exploration in drug discovery and molecular pharmacology.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The presence of an amine group at the 4-position of the piperidine ring in 1-(4-aminopiperidin-1-yl)prop-2-en-1-one introduces a high degree of functional tunability, enabling modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has been exploited in various research endeavors, particularly in the quest to develop small-molecule inhibitors targeting key enzymes and receptors involved in metabolic and neurological disorders.

One of the most intriguing aspects of this compound is its potential as a scaffold for kinase inhibition. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer and inflammatory conditions. The α,β-unsaturated carbonyl group in 1-(4-aminopiperidin-1-yl)prop-2-en-1-one has been shown to interact with the ATP-binding pockets of kinases, suggesting its utility as a lead compound for developing kinase inhibitors. Preliminary studies have demonstrated that derivatives of this molecule exhibit inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are known to be involved in autoimmune diseases and cell cycle regulation, respectively.

In addition to its kinase inhibition properties, 1-(4-aminopiperidin-1-yl)prop-2-en-1-one has shown promise as a modulator of neurotransmitter systems. Piperidine derivatives are well-documented for their ability to interact with serotonin and dopamine receptors, which are central to mood regulation and cognitive function. The amine functionality at the 4-position of the piperidine ring allows for further derivatization, enabling the creation of analogs with enhanced selectivity for specific receptor subtypes. This has opened up avenues for developing novel therapeutics for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 1-(4-aminopiperidin-1-yl)prop-2-en-1-one involves a series of well-established organic transformations that highlight its synthetic accessibility. The key steps typically include condensation reactions between appropriately substituted piperidine derivatives and α,β Unsaturated ketones or aldehydes under basic conditions. These reactions often proceed via nucleophilic addition followed by cyclization, yielding the desired heterocyclic amide structure. The use of palladium-catalyzed cross-coupling reactions has also been explored as an alternative approach to construct the piperidine ring, offering improved regioselectivity and yield under mild conditions.

The pharmacological evaluation of 1-(4-amino-piperidin - 1 - yl)-prop - 2 - en - 1 - one has been facilitated by advanced computational methods such as molecular docking and molecular dynamics simulations. These techniques have allowed researchers to predict binding affinities and interactions between the compound and target proteins with high accuracy. Such computational studies have not only guided the design of more potent derivatives but also provided insights into the mechanisms by which this compound exerts its biological effects. For instance, docking studies have revealed that the amine group at the 4-position of the piperidine ring forms critical hydrogen bonds with key residues in target proteins, contributing to its binding affinity.

One particularly notable application of 1-(4-amino-piperidin - 1 - yl)-prop - 2 - en - 1 - one is in the development of probes for imaging biological processes at the molecular level. Functionalized derivatives of this compound have been used as fluorescent labels that can bind to specific proteins or enzymes within living cells. These probes have enabled researchers to visualize dynamic processes such as enzyme activity and protein-protein interactions in real-time, providing valuable insights into cellular mechanisms. Such imaging tools are essential for understanding disease pathogenesis and for evaluating potential therapeutic interventions.

The growing interest in 1-(4-amino-piperidin - 1 - yl)-prop - 2 - en - 1 - one has also spurred innovation in synthetic methodologies aimed at improving its production efficiency and scalability. Continuous flow chemistry has emerged as a particularly promising approach for synthesizing complex molecules like this one under controlled conditions with minimal waste generation. By integrating multiple reaction steps into a single apparatus, continuous flow systems allow for high-throughput synthesis and have significantly reduced production times compared to traditional batch processing methods.

Future directions for research on 1-(4-amino-piperidin - 1 - yl)-prop - 2 - en - 1 - one include exploring its potential as an intermediate in biocatalytic processes where enzymatic reactions can be harnessed to achieve selective transformations under mild environmental conditions. Additionally, there is considerable interest in developing green chemistry approaches that minimize hazardous reagents and solvents while maintaining high yields and purity standards during synthesis. Such efforts align with broader trends toward sustainable pharmaceutical manufacturing practices.

In conclusion,(cas no1154259–94–5) represents a versatile scaffold with significant promise across multiple domains including drug discovery,chemical biology,and materials science.*Its unique structural features*make it an attractive candidate for further exploration,*with applications ranging from kinase inhibition*to fluorescent imaging probes.*The continued development*of innovative synthetic strategies*and computational tools will undoubtedly enhance our ability*to harness this compound's potential*for advancing scientific understanding*and therapeutic innovation.*As research progresses,*we can anticipate*even more exciting discoveries*that will expand upon*the current understanding*of what *this remarkable molecule*can achieve.*